Cas no 15678-01-0 (2-Pentanone,5-hydroxy-3-mercapto-)

• Product Name: 2-Pentanone,5-hydroxy-3-mercapto-
• CAS No: 15678-01-0
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• CID: 121121
• PubChem ID: 15047570
• Update Time: 2025-04-18

2-Pentanone,5-hydroxy-3-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,5-hydroxy-3-mercapto-
• 2-Pentanone, 5-hydroxy-3-mercapto- (6CI,7CI,9CI)
• 5-Hydroxy-3-mercaptopentan-2-one
• 15678-01-0
• 5-Hydroxy-3-sulfanylpentan-2-one
• SCHEMBL1572433

• Inchi： 1S/C5H10O2S/c1-4(7)5(8)2-3-6/h5-6,8H,2-3H2,1H3
• InChI Key： BEIYSLIPXPVYNV-UHFFFAOYSA-N
• SMILES： SC(C(C)=O)CCO

Computed Properties

• Exact Mass: 134.0402
• Monoisotopic Mass: 134.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 37.3